Cas no 921939-11-9 (N-Methyl-(2-phenylpyrimidin-5-yl)methylamine)

N-Methyl-(2-phenylpyrimidin-5-yl)methylamine structure
921939-11-9 structure
Product Name:N-Methyl-(2-phenylpyrimidin-5-yl)methylamine
CAS No:921939-11-9
MF:C12H13N3
MW:199.251722097397
CID:1004856
PubChem ID:24229727
Update Time:2025-04-20

N-Methyl-(2-phenylpyrimidin-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-(2-phenylpyrimidin-5-yl)methylamine
    • N-methyl-1-(2-phenylpyrimidin-5-yl)methanamine
    • 921939-11-9
    • DTXSID10640431
    • N-Methyl-(2-phenylpyrimidin-5-yl)methylamine, AldrichCPR
    • MS-22555
    • methyl[(2-phenylpyrimidin-5-yl)methyl]amine
    • Inchi: 1S/C12H13N3/c1-13-7-10-8-14-12(15-9-10)11-5-3-2-4-6-11/h2-6,8-9,13H,7H2,1H3
    • InChI Key: BEURLXDVKSQEIQ-UHFFFAOYSA-N
    • SMILES: N(C)CC1C=NC(C2C=CC=CC=2)=NC=1

Computed Properties

  • Exact Mass: 199.11100
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 253.3±22.0 °C at 760 mmHg
  • Flash Point: 107.0±22.3 °C
  • PSA: 37.81000
  • LogP: 2.25390
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Methyl-(2-phenylpyrimidin-5-yl)methylamine Security Information

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